Cas no 1707585-85-0 ((3-methoxyphenyl)-[5-(1,2,4-triazol-1-ylmethyl)-1H-1,2,4-triazol-3-yl]methanamine)

• Product Name: (3-methoxyphenyl)-[5-(1,2,4-triazol-1-ylmethyl)-1H-1,2,4-triazol-3-yl]methanamine
• CAS No: 1707585-85-0
• MF: C₁₃H₁₅N₇O
• MW: 285.304500818253
• CID: 5210682
• Update Time: 2025-06-08

(3-methoxyphenyl)-[5-(1,2,4-triazol-1-ylmethyl)-1H-1,2,4-triazol-3-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• (3-methoxyphenyl)-[5-(1,2,4-triazol-1-ylmethyl)-1H-1,2,4-triazol-3-yl]methanamine
• 1H-1,2,4-Triazole-5-methanamine, α-(3-methoxyphenyl)-3-(1H-1,2,4-triazol-1-ylmethyl)-

• Inchi： 1S/C13H15N7O/c1-21-10-4-2-3-9(5-10)12(14)13-17-11(18-19-13)6-20-8-15-7-16-20/h2-5,7-8,12H,6,14H2,1H3,(H,17,18,19)
• InChI Key： VOZAOVURDMGOKT-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(OC)C=1)(C1=NN=C(CN2N=CN=C2)N1)N

Additional information on (3-methoxyphenyl)-[5-(1,2,4-triazol-1-ylmethyl)-1H-1,2,4-triazol-3-yl]methanamine

Introduction to (3-methoxyphenyl)-[5-(1,2,4-triazol-1-ylmethyl)-1H-1,2,4-triazol-3-yl]methanamine (CAS No. 1707585-85-0)

(3-methoxyphenyl)-[5-(1,2,4-triazol-1-ylmethyl)-1H-1,2,4-triazol-3-yl]methanamine is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number CAS No. 1707585-85-0, belongs to a class of molecules that exhibit promising properties for therapeutic applications. The intricate architecture of this molecule, featuring multiple heterocyclic rings and functional groups, makes it a subject of extensive research and development.

The compound's structure consists of a phenolic moiety substituted with a methoxy group at the third position, linked to a triazolylmethyl group attached to another triazole ring. This arrangement creates a highly versatile scaffold that can interact with various biological targets. The presence of multiple nitrogen atoms in the triazole rings enhances the compound's potential for hydrogen bonding and other non-covalent interactions, which are crucial for binding to biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules more accurately. Studies have shown that the 3-methoxyphenyl moiety plays a critical role in modulating the compound's interactions with biological targets. The methoxy group provides a hydrophobic anchor that facilitates binding to specific pockets on the target proteins or enzymes. Additionally, the electron-donating nature of the methoxy group can influence the electronic properties of the molecule, thereby affecting its reactivity and stability.

The triazole rings in (3-methoxyphenyl)-[5-(1,2,4-triazol-1-ylmethyl)-1H-1,2,4-triazol-3-yl]methanamine contribute significantly to its pharmacological potential. Triazoles are known for their broad spectrum of biological activities, including antifungal, antiviral, and anti-inflammatory properties. The specific arrangement of these rings in this compound suggests that it may exhibit unique interactions with biological targets compared to simpler triazole derivatives. This has led to investigations into its potential as an intermediate in the synthesis of novel therapeutic agents.

In vitro studies have begun to uncover the biological profile of this compound. Initial experiments have demonstrated that it exhibits moderate activity against certain bacterial strains and may have inhibitory effects on specific enzymes involved in inflammatory pathways. These findings are particularly intriguing given the growing interest in developing novel anti-inflammatory agents with minimal side effects. The structural features of (3-methoxyphenyl)-[5-(1,2,4-triazol-1-ylmethyl)-1H-1,2,4-triazol-3-yl]methanamine make it a promising candidate for further exploration in this area.

The synthesis of this compound presents both challenges and opportunities for chemists. The multi-step synthesis involves constructing the triazole rings and integrating them with the phenolic backbone while maintaining regioselectivity and stereochemical integrity. Advances in synthetic methodologies have made it possible to construct such complex molecules more efficiently. Techniques such as transition metal-catalyzed cross-coupling reactions and organometallic chemistry have been instrumental in achieving these goals.

The potential applications of (3-methoxyphenyl)-[5-(1,2,4-triazol-1-ylmethyl)-1H-1,2,4-triazol-3-yl]methanamine extend beyond pharmaceuticals. Its unique structural features make it a valuable tool for studying molecular recognition processes and developing new materials with tailored properties. For instance, its ability to form stable complexes with other molecules could be exploited in designing sensors or catalysts with specific functionalities.

Future research directions include further exploration of its pharmacological properties through more comprehensive in vitro and in vivo studies. Investigating its interactions with specific protein targets will provide insights into its mechanism of action and help identify potential therapeutic applications. Additionally, exploring derivatives of this compound could lead to the discovery of more potent and selective agents with improved pharmacokinetic profiles.

The development of computational models that accurately predict the behavior of such complex molecules will also be crucial. These models can help guide synthetic efforts and optimize molecular design for desired biological activities. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and bring new therapeutic agents to market more quickly.

In conclusion,(3-methoxyphenyl-[5-(1,2,4-triazol-1-ylmethyl)-1H-1,2,4-triazol-3-yl]methanamine is a fascinating compound with significant potential in pharmaceutical chemistry. Its unique structure and promising biological activities make it a subject of intense research interest. As our understanding of molecular interactions continues to grow，this compound is poised to play an important role in the development of new therapeutic agents.